Potassium Chloride

• CAS: 7447-40-7
• Synonyms: Potassium Chloride (KCl); Acronitol; Addi-K; Apo-K; Celeka; Cena-K; Chloropotassuril; Chlorvescent; Clor-K-Zaf; Diffu-K; Durekal; Durules; Durules-K; Dyna-K; E 508; Emplets Potassium Chloride; Enpott; Enseal; K 10; K-Care; K-Contin; K-Dur; K-Lease; K
• Molecular Formula: ClK; KCl
• Molecular Weight: 74.55 g/mol
• SMILES: [Cl-].[K+]
• InChI: InChI=1S/ClH.K/h1H;/q;+1/p-1
• InChIKey: WCUXLLCKKVVCTQ-UHFFFAOYSA-M
• Solubility: greater than 100 mg/mL at 68 °F (NTP, 1992); Freely soluble; Freely soluble in water. Insoluble in ethanol; In water, 35.5 g/100 g water at 25 °C; 1 g dissolves in 2.8 mL water, 1.8 mL boiling water ... /addtion of/ hydrochloric acid, or sodium chloride, or magnesium chloride, diminishes its solubility in water; Insoluble in ether, acetone; 1 g dissolves in 14 mL glycerol, about 250 mL alcohol. Insoluble in ether, acetone.; For more Solubility (Complete) data for POTASSIUM CHLORIDE (6 total), please visit the HSDB record page.; Solubility in water at 20Â °C: good

Potassium chloride (KCl) is an inorganic metal halide salt consisting of potassium cations (K⁺) and chloride anions (Cl⁻) in a 1:1 molar ratio. It is a white crystalline solid with a molecular weight of 74.55 g/mol, containing approximately 52.44% elemental potassium by mass—the highest elemental potassium density among common potassium supplement and reagent salts.

Potassium Chloride (CAS 7447-40-7): Analytical Baseline for Scientific Selection and Procurement

Potassium chloride (KCl) is an inorganic metal halide salt consisting of potassium cations (K⁺) and chloride anions (Cl⁻) in a 1:1 molar ratio . It is a white crystalline solid with a molecular weight of 74.55 g/mol, containing approximately 52.44% elemental potassium by mass—the highest elemental potassium density among common potassium supplement and reagent salts [1]. KCl is characterized by high aqueous solubility (347 g/L at 20°C), a neutral pH in solution, and well-defined purity specifications across ACS, USP, and EP grades . These properties make it the most widely used potassium source in pharmaceutical formulations, laboratory reagent preparation, food fortification, and industrial processes such as water softening and fertilizer production.

• [1] WebQC. Potassium chloride mass percent composition: K 52.44%, Cl 47.56%. View Source

Why Generic Substitution of Potassium Chloride with Other Potassium Salts Fails in Scientific and Industrial Applications

Potassium salts are not freely interchangeable despite delivering the same cation. The accompanying anion dictates solubility, hygroscopicity, pH buffering capacity, pharmacokinetic profile, and physiological effects that are critical for application-specific performance. For example, potassium citrate is an alkaline salt that raises urinary pH and alters intracellular potassium distribution, while potassium chloride remains pH-neutral [1]. Potassium gluconate provides only one-third the elemental potassium per gram, impacting dosing requirements [2]. In industrial settings, substituting NaCl with KCl in water softeners eliminates sodium loading—a difference that cannot be achieved with other potassium salts. These anion-driven differences preclude simple generic substitution and demand rigorous, data-backed selection criteria.

• [1] He FJ, Marciniak M, Carney C, et al. Effects of potassium chloride and potassium bicarbonate on endothelial function, cardiovascular risk factors, and bone turnover in mild hypertensives. Hypertension. 2010;55(3):681-688. PMID: 20083724. View Source
• [2] HelloPharmacist. Comparing Potassium Chloride to Potassium Gluconate: Elemental Potassium Content and Dosing Differences. View Source

Potassium Chloride (7447-40-7) Product-Specific Quantitative Differentiation Evidence

Elemental Potassium Mass Fraction: KCl Delivers 52.44% Potassium—the Highest Among Common Supplement Salts

Potassium chloride contains 52.44% elemental potassium by mass, calculated from its molecular weight (K: 39.0983 g/mol; Cl: 35.453 g/mol; total: 74.5513 g/mol) [1]. In contrast, potassium citrate (tripotassium citrate, K₃C₆H₅O₇, MW 306.39 g/mol) contains 38.28% elemental potassium (3 × 39.0983 / 306.39) [2], and potassium gluconate (KC₆H₁₁O₇, MW 234.24 g/mol) contains only 16.69% elemental potassium [3]. This means that to deliver 1 g of elemental potassium, a formulator requires 1.91 g of KCl, 2.61 g of potassium citrate (a 37% mass increase), or 5.99 g of potassium gluconate (a 214% mass increase).

Evidence Dimension	Elemental potassium mass fraction (% K by weight)
Target Compound Data	Potassium chloride: 52.44% K (39.10 g K per 74.55 g KCl)
Comparator Or Baseline	Potassium citrate: 38.28% K; Potassium gluconate: 16.69% K
Quantified Difference	KCl provides 37% more K per gram than potassium citrate and 214% more than potassium gluconate
Conditions	Calculated from standard atomic weights; confirmed by multiple authoritative databases

Why This Matters

For procurement and formulation, KCl minimizes the mass of salt required to achieve a target potassium dose, reducing tablet size, capsule fill volume, and shipping costs.

• [1] WebQC. Potassium chloride mass percent composition: K 52.44%, Cl 47.56%. View Source
• [2] Tripotassium citrate. PubChem CID 13344. Molecular weight-based elemental composition: K 38.28%. View Source
• [3] HelloPharmacist. Elemental potassium content of potassium gluconate: 16.7% K by mass. View Source

Urinary Potassium Excretion After Acute Oral Load: KCl Results in Significantly Lower Kaliuresis than Potassium Citrate

In a placebo-controlled crossover trial with 18 healthy individuals receiving 40 mmol oral loads of potassium citrate, potassium chloride, and placebo, cumulative potassium excretion over 4 hours was 29 ± 14 mmol after potassium citrate versus 18 ± 17 mmol after potassium chloride (P = 0.002) [1]. The transtubular potassium gradient (TTKG) at 240 minutes was 19 ± 5 for potassium citrate compared to 15 ± 4 for potassium chloride (P = 0.04), indicating higher renal potassium secretory activity with citrate [1]. Plasma potassium increase was similar between the two salts.

Evidence Dimension	Cumulative 4-hour urinary potassium excretion (mmol)
Target Compound Data	Potassium chloride: 18 ± 17 mmol
Comparator Or Baseline	Potassium citrate: 29 ± 14 mmol (P = 0.002 vs KCl)
Quantified Difference	KCl resulted in 11 mmol (38%) less urinary potassium loss within 4 hours post-dose
Conditions	Randomized, placebo-controlled crossover trial; 18 healthy subjects; 40 mmol oral K⁺ load; overnight fasting

Why This Matters

Lower kaliuresis with KCl indicates greater net potassium retention in the extracellular compartment, which may translate to more efficient correction of hypokalemia with less renal potassium wasting.

• [1] van der Meer IM, Gadiot CJP, van der Wart R, et al. Kaliuresis and Intracellular Uptake of Potassium with Potassium Citrate and Potassium Chloride Supplements: A Randomized Controlled Trial. Clin J Am Soc Nephrol. 2023;18(10):1260-1271. PMID: 37382947; PMCID: PMC10578626. View Source

Divergent Effects on Renal Calcium Excretion and Bone Turnover Markers: KCl vs. Potassium Bicarbonate in Mild Hypertensives

A 12-week randomized, double-blind, placebo-controlled crossover trial in 42 mild hypertensives compared 4 weeks of potassium chloride (KCl) and potassium bicarbonate (KHCO₃) supplementation [1]. Both salts improved endothelial function similarly, but their effects on renal and bone markers differed: KCl significantly reduced 24-hour urinary albumin and albumin-to-creatinine ratio, whereas KHCO₃ significantly reduced 24-hour urinary calcium, calcium-to-creatinine ratio, and plasma C-terminal cross-linking telopeptide of type 1 collagen (CTX, a bone resorption marker) [1]. Urinary potassium excretion was 122 ± 25 mmol/24h (KCl) and 125 ± 27 mmol/24h (KHCO₃), both elevated from placebo (77 ± 16 mmol/24h).

Evidence Dimension	24-hour urinary calcium excretion and bone resorption marker (CTX)
Target Compound Data	Potassium chloride: no significant reduction in urinary calcium or CTX; reduced urinary albumin and albumin:creatinine ratio
Comparator Or Baseline	Potassium bicarbonate: significantly reduced 24-h urinary calcium, calcium:creatinine ratio, and plasma CTX
Quantified Difference	KHCO₃ uniquely lowered urinary calcium and CTX (bone resorption marker) compared to both placebo and KCl; KCl uniquely reduced urinary albumin/creatinine ratio
Conditions	12-week RCT; 42 subjects with untreated mild hypertension; crossover design; 4-week treatment periods

Why This Matters

For patients or models where modulation of bone turnover or renal calcium handling is a concern, KCl provides a neutral bone profile, avoiding the anti-resorptive and calciuric changes induced by alkaline potassium salts. This differentiation is critical when selecting a potassium source for long-term supplementation studies or clinical protocols.

• [1] He FJ, Marciniak M, Carney C, et al. Effects of potassium chloride and potassium bicarbonate on endothelial function, cardiovascular risk factors, and bone turnover in mild hypertensives. Hypertension. 2010;55(3):681-688. PMID: 20083724. View Source

Potassium Oxide (K₂O) Fertilizer Equivalent: KCl Delivers 60-63% K₂O vs. 50% for Potassium Sulfate

In agricultural fertilizer applications, potassium chloride (muriate of potash, MOP) provides 60-63% K₂O equivalent by mass, whereas potassium sulfate (sulfate of potash, SOP) typically contains 50-52% K₂O [1]. This translates to approximately 20-26% more plant-available potassium per unit mass for KCl. The higher K₂O density of KCl directly reduces the mass of fertilizer required to meet a given crop potassium requirement, lowering transport, storage, and application costs. KCl is also the most cost-effective potassium fertilizer source, with SOP priced approximately 1.5-2× that of MOP per unit of K₂O delivered .

Evidence Dimension	Potassium oxide (K₂O) equivalent in fertilizer-grade material
Target Compound Data	Potassium chloride (MOP): 60-63% K₂O by mass
Comparator Or Baseline	Potassium sulfate (SOP): 50-52% K₂O by mass
Quantified Difference	KCl delivers 20-26% more K₂O per unit mass; SOP costs 1.5-2× more per unit K₂O
Conditions	Standard commercial fertilizer grades; MOP and SOP as commonly traded commodities

Why This Matters

For agricultural procurement, KCl provides the highest potassium density per unit mass at the lowest cost, making it the default choice for chloride-tolerant crops and the benchmark against which all alternative potassium fertilizers are economically evaluated.

• [1] MOP vs SOP: Core Differences and Application. SDOFE fertilizer knowledge base. View Source

Sodium-Free Water Softening: KCl Eliminates Sodium Loading vs. NaCl Regenerant

In ion-exchange water softening, potassium chloride regenerant replaces hardness ions (Ca²⁺, Mg²⁺) with potassium rather than sodium [1]. Standard sodium chloride (NaCl) regenerant introduces approximately 39.3% sodium by mass into the treated water stream, posing risks for individuals on sodium-restricted diets and contributing to sodium loading in wastewater discharge [2]. Potassium chloride eliminates this sodium burden entirely while providing functionally equivalent hardness removal. This differentiation is quantifiable: a typical household water softener using NaCl adds approximately 120-240 mg of sodium per liter of softened water, whereas KCl adds zero sodium [2].

Evidence Dimension	Sodium contribution to treated water (mg Na/L)
Target Compound Data	Potassium chloride: 0 mg sodium/L added; potassium ions contributed at approximately 39.3% of KCl mass
Comparator Or Baseline	Sodium chloride: approximately 120-240 mg Na/L added depending on water hardness
Quantified Difference	KCl eliminates sodium addition entirely (100% reduction in sodium loading vs. NaCl)
Conditions	Typical household ion-exchange water softener operating at standard efficiency; hardness ~10 grains per gallon

Why This Matters

For procurement by healthcare facilities, municipalities with sodium discharge limits, or consumers on sodium-restricted diets, KCl regenerant is the only option that eliminates sodium loading while maintaining water softening performance.

• [1] Water softening with potassium chloride: process, health, and environmental benefits. University of Wisconsin–Madison Libraries Catalog. View Source
• [2] Potassium Chloride water softener advantage: zero sodium addition. Industrial grade potassium chloride applications. View Source

ACS Reagent Grade Purity: KCl Offers Tightly Defined Impurity Limits (≤0.005% Insoluble Matter, ≤0.0005% Heavy Metals)

Potassium chloride ACS reagent grade (≥99.0% assay by argentometric titration) provides precisely defined impurity limits: ≤0.005% insoluble matter, ≤0.0005% heavy metals (as Pb), ≤0.003% free acid (as HCl), ≤0.005% bromide, ≤0.003% chlorate and nitrate, ≤0.001% phosphate, ≤0.001% total nitrogen, and ≤0.005% sodium . These tight specifications make KCl the preferred primary standard for chloride ion determination, buffer preparation (e.g., phosphate-buffered saline), and protein extraction protocols . While other potassium salts have ACS grades, KCl benefits from the most extensive purity standardization across multiple pharmacopeias (USP, EP, BP) and the lowest per-unit cost among ACS-grade potassium salts.

Evidence Dimension	ACS reagent grade impurity profile
Target Compound Data	KCl ACS: Insoluble matter ≤0.005%; Heavy metals (as Pb) ≤0.0005%; Bromide ≤0.005%; Na ≤0.005%; Assay 99.0-100.5%
Comparator Or Baseline	Potassium citrate: FDA-defined purity ranges but typically broader impurity tolerances for food/USP grade; not commonly available as ACS primary standard
Quantified Difference	KCl ACS grade defines impurity limits at parts-per-million levels with full traceability for critical analytical applications
Conditions	ACS Reagent Specifications; silver nitrate titration assay; 105°C loss on drying ≤1.0%

Why This Matters

For analytical laboratories and pharmaceutical quality control, KCl ACS grade provides the most rigorously defined impurity profile among potassium salts, ensuring reproducibility in titrimetry, buffer preparation, and reference standard applications.

Potassium Chloride (CAS 7447-40-7): Best Research and Industrial Application Scenarios Based on Quantitative Evidence

Hypokalemia Correction with Concurrent Chloride Depletion

When hypokalemia is accompanied by chloride depletion—common with diuretic use, vomiting, or diarrhea—potassium chloride is the evidence-based standard. Unlike potassium citrate or bicarbonate, KCl replenishes both the potassium and chloride deficits simultaneously [1]. The higher elemental potassium density (52.44% K) enables smaller dose volumes, and the lower kaliuresis compared to citrate (18 vs. 29 mmol cumulative 4-hour excretion, P=0.002) suggests more efficient net potassium retention [2].

Sodium-Free Water Softening for Healthcare and Sodium-Restricted Diets

In ion-exchange water softening, KCl eliminates sodium loading entirely, making it the only viable regenerant for facilities serving sodium-restricted populations or operating under strict wastewater sodium discharge regulations [3]. This application directly leverages the class-level differentiation of KCl vs. NaCl, where NaCl adds 120-240 mg sodium per liter of softened water, while KCl contributes zero sodium.

High-Density Potassium Fertilizer for Chloride-Tolerant Crops

For large-scale agricultural fertilization of chloride-tolerant crops (e.g., wheat, corn, rice), KCl (MOP) delivers 60-63% K₂O per unit mass at the lowest cost-per-unit-K₂O among potassium fertilizers [4]. This 20-26% higher K₂O density compared to potassium sulfate (SOP) reduces bulk transport requirements and per-hectare application costs, making KCl the benchmark for cost-effective potassium fertilization.

Analytical Reference Standard and Buffer Preparation

For laboratories requiring a primary standard for chloride determination, phosphate-buffered saline preparation, or protein extraction and solubilization, KCl ACS reagent grade provides impurity limits defined at parts-per-million levels (e.g., heavy metals ≤0.0005%, bromide ≤0.005%) across ACS, ISO, and Ph. Eur. specifications . This extensive traceability and purity standardization is unmatched by organic potassium salts such as citrate or gluconate, which are not typically available as ACS primary standards.

• [1] FPnotebook. Potassium Replacement: Potassium chloride is the preferred salt for hypokalemia with concurrent chloride depletion. View Source
• [2] van der Meer IM et al. Clin J Am Soc Nephrol. 2023;18(10):1260-1271. Cumulative potassium excretion: KCl 18 mmol vs citrate 29 mmol (P=0.002). View Source
• [3] Gunjal Industries. Industrial Grade Potassium Chloride: Uses in Water Softening—zero sodium advantage. View Source
• [4] SDOFE Fertilizer Knowledge Base. MOP (KCl) contains ~60% K₂O vs. SOP (K₂SO₄) at ~50-52% K₂O. View Source